Cas no 2411634-87-0 (Ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate)

• Product Name: Ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate
• CAS No: 2411634-87-0
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• CID: 6801508
• PubChem ID: 138755889
• Update Time: 2025-05-25

Ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• PS-18273
• D79266
• ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate
• 2411634-87-0
• ETHYL 3,6-DICHLORO-5-METHYLPYRAZINE-2-CARBOXYLATE
• Ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate

• Inchi： 1S/C8H8Cl2N2O2/c1-3-14-8(13)5-7(10)11-4(2)6(9)12-5/h3H2,1-2H3
• InChI Key： KJCKYUVWOZYQEQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=NC(=C(C)N=1)Cl

Computed Properties

• Exact Mass: 233.9962829g/mol
• Monoisotopic Mass: 233.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1Ų

Additional information on Ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate

Comprehensive Overview of Ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate (CAS No. 2411634-87-0)

Ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate (CAS No. 2411634-87-0) is a specialized pyrazine derivative widely recognized for its versatile applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorinated pyrazine structure, has garnered significant attention due to its potential as a building block for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the development of small-molecule inhibitors and heterocyclic compounds.

The molecular structure of Ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate features a pyrazine core substituted with chloro and methyl groups, enhancing its reactivity and selectivity in chemical transformations. This makes it a valuable intermediate for constructing complex nitrogen-containing heterocycles, a class of compounds frequently investigated for their antimicrobial, antifungal, and anti-inflammatory properties. Recent studies highlight its role in optimizing crop protection agents, aligning with the growing demand for sustainable agricultural solutions.

In the context of current trends, CAS No. 2411634-87-0 is often associated with queries like "pyrazine derivatives in drug design" or "chlorinated heterocycles synthesis," reflecting its relevance in modern organic chemistry. Its compatibility with cross-coupling reactions and catalyzed transformations further positions it as a key player in green chemistry initiatives. Environmental concerns and regulatory shifts toward eco-friendly synthesis have spurred interest in this compound's potential to reduce waste and improve atom economy.

From a commercial perspective, Ethyl 3,6-dichloro-5-methyl-pyrazine-2-carboxylate is supplied under stringent quality controls to meet the needs of high-purity chemical markets. Analytical techniques such as HPLC and NMR spectroscopy ensure its consistency, addressing the pharmaceutical industry's demand for reliable intermediates. Its stability under standard storage conditions also makes it a practical choice for long-term research projects.

Future prospects for this compound include its integration into AI-driven molecular modeling platforms, where predictive algorithms accelerate the discovery of novel therapeutics. As the scientific community prioritizes structure-activity relationship (SAR) studies, CAS No. 2411634-87-0 is poised to contribute to breakthroughs in targeted drug delivery and precision agriculture. Its adaptability underscores the enduring importance of functionalized pyrazines in advancing both human health and environmental sustainability.